![molecular formula C17H18ClN3O2 B2369490 2-(4-chlorophenyl)-N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)acetamide CAS No. 2034543-89-8](/img/structure/B2369490.png)
2-(4-chlorophenyl)-N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-chlorophenyl)-N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)acetamide, commonly known as "CCPA," is a chemical compound that has shown promising results in scientific research applications. It is synthesized using specific methods and has been found to have biochemical and physiological effects that make it an interesting compound for future research.
Scientific Research Applications
Antimicrobial Applications
Research has demonstrated the potential of compounds structurally related to 2-(4-chlorophenyl)-N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)acetamide as effective antimicrobial agents. For instance, studies on derivatives like 4-oxo-thiazolidines and 2-oxo-azetidines, synthesized for their antibacterial activity, showed moderate to good effectiveness against both gram-positive and gram-negative bacteria, such as S. aureus and E. coli. These findings were supported by QSAR (Quantitative Structure-Activity Relationship) studies, highlighting the positive contribution of hydrophobic or steric bulk character to the compounds' antibacterial properties (Desai et al., 2008).
Further investigations into pyrimidinone and oxazinone derivatives fused with thiophene rings, using citrazinic acid as a starting material, revealed that these compounds possess good antibacterial and antifungal activities, comparable to reference drugs like streptomycin and fusidic acid (Hossan et al., 2012).
Anticancer Potential
Research into novel pyrazole derivatives with oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives has explored their potential as antimicrobial and anticancer agents. Some of these compounds exhibited higher anticancer activity than the reference drug doxorubicin, in addition to demonstrating good to excellent antimicrobial activity (Hafez et al., 2016).
Antimicrobial and Analgesic Activity
A range of pyrimidine derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic activities. Notably, compounds showed promising results, with some exhibiting significant anti-inflammatory and analgesic effects, suggesting their potential for further pharmaceutical development (Sondhi et al., 2009).
Antimicrobial Evaluation
Further studies have characterized novel imines and thiazolidinones for their antimicrobial properties. These compounds, derived from 2-(4-chloro-3-methylphenoxy)acetohydrazide, were evaluated for antibacterial and antifungal activities, highlighting the role of structural modifications in enhancing antimicrobial efficacy (Fuloria et al., 2009).
Properties
IUPAC Name |
2-(4-chlorophenyl)-N-[2-(4-cyclopropyl-6-oxopyrimidin-1-yl)ethyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClN3O2/c18-14-5-1-12(2-6-14)9-16(22)19-7-8-21-11-20-15(10-17(21)23)13-3-4-13/h1-2,5-6,10-11,13H,3-4,7-9H2,(H,19,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFDBXTSSPXKXDQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=O)N(C=N2)CCNC(=O)CC3=CC=C(C=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClN3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.